Cas no 1805427-72-8 (2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol)

• Product Name: 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol
• CAS No: 1805427-72-8
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4861840
• Update Time: 2025-10-28

2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol

• Inchi： 1S/C8H8BrF2NO2/c1-14-6-5(8(10)11)2-4(3-13)12-7(6)9/h2,8,13H,3H2,1H3
• InChI Key： PNMODPBJDOWWCM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(CO)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol

Comprehensive Overview of 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol (CAS No. 1805427-72-8)

2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol (CAS No. 1805427-72-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a bromine substituent, a difluoromethyl group, and a methanol side chain, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds and heterocyclic scaffolds in modern therapeutics.

The structural uniqueness of 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol lies in its ability to serve as a building block for small-molecule inhibitors and catalysts. With the growing focus on precision medicine and targeted therapies, this compound’s pyridine core offers excellent opportunities for modifications to enhance binding affinity and selectivity. Its difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their improved metabolic stability and bioavailability—a key consideration in drug design and agrochemical formulations.

In recent years, the demand for high-value intermediates like 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol has surged, driven by advancements in catalytic chemistry and green synthesis. Environmental concerns and regulatory pressures have led researchers to explore sustainable methods for producing such compounds, including microwave-assisted synthesis and flow chemistry. These techniques not only improve yield but also reduce waste, aligning with the principles of green chemistry—a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential role in crop protection. The agrochemical industry is increasingly relying on fluorinated pyridines to develop next-generation pesticides with higher efficacy and lower environmental impact. Given the global push for sustainable agriculture, 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol could play a pivotal role in formulating products that meet stringent safety and performance standards.

From a synthetic perspective, the bromine atom in this compound offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecules, making CAS No. 1805427-72-8 a valuable asset for medicinal chemists. Additionally, the methanol side chain provides a handle for derivatization, enabling the introduction of diverse pharmacophores.

As the scientific community continues to explore structure-activity relationships (SAR), 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol remains a compound of high interest. Its compatibility with high-throughput screening and combinatorial chemistry further enhances its appeal for drug discovery pipelines. With the rise of AI-driven molecular design, this compound’s data-rich profile could contribute to training predictive models for de novo drug development.

In conclusion, 2-Bromo-4-(difluoromethyl)-3-methoxypyridine-6-methanol (CAS No. 1805427-72-8) represents a multifaceted tool for researchers across pharmaceuticals, agrochemicals, and materials science. Its structural versatility, combined with the industry’s shift toward sustainable synthesis and targeted applications, ensures its relevance in cutting-edge scientific endeavors. Whether for developing novel therapeutics or eco-friendly crop solutions, this compound is poised to make a lasting impact.